Cas no 2228663-61-2 (methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228663-61-2
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 6599522
• PubChem ID: 165793384
• Update Time: 2025-05-20

methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1995234
• 2228663-61-2

• Inchi： 1S/C8H10ClNO2/c1-10-5-6(4-9)3-7(10)8(11)12-2/h3,5H,4H2,1-2H3
• InChI Key： LAZCRLIKFSSBLW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31.2Ų

Additional information on methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate

Professional Introduction to Methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228663-61-2)

Methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate, with the CAS number 2228663-61-2, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyrrole derivatives, which are known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a chloromethyl group and a methyl substituent, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate molecule has garnered attention due to its potential in medicinal chemistry. Pyrrole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound allows for further modifications, enabling the development of novel therapeutic agents. Researchers have been exploring its utility in designing small-molecule inhibitors targeting various disease pathways.

Recent studies have highlighted the importance of pyrrole-based compounds in addressing complex diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of pyrrole-2-carboxylic acid can exhibit significant inhibitory effects on enzymes involved in cancer progression. The 4-(chloromethyl) moiety in Methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate plays a crucial role in these interactions, facilitating the development of more effective drug candidates.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. Researchers are investigating its potential as a precursor for synthesizing compounds with anti-inflammatory and antimicrobial properties. The methyl group and the overall pyrrole core contribute to its biological activity by interacting with specific targets in biological systems. This has led to interest in exploring its role in developing treatments for infectious diseases and chronic inflammatory conditions.

The synthesis of Methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups efficiently. The chloromethyl group, being highly reactive, necessitates precise control during synthesis to avoid unwanted side reactions.

The compound's reactivity also makes it valuable for exploring new synthetic pathways and developing novel chemical libraries. Its ability to undergo various transformations allows chemists to tailor its structure for specific applications. This flexibility has been exploited in high-throughput screening programs aimed at identifying new drug candidates with improved pharmacological profiles.

In conclusion, Methyl 4-(chloromethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228663-61-2) is a compound of great interest in pharmaceutical research. Its unique structural features and biological potential make it a valuable intermediate for developing new therapeutic agents. Ongoing studies continue to uncover its applications across various disease areas, reinforcing its significance in the chemical and pharmaceutical industries.